(5'E)-2-(4-fluorophenyl)-5'-[(4-fluorophenyl)methylidene]-8a-hydroxyspiro[4,4a,5,6,7,8-hexahydro-2H-chromene-3,2'-cyclopentane]-1'-one

• Molecular Formula: C26H26F2O3
• Molecular Weight: 424.5 g/mol
• IUPAC Name: (5'E)-2-(4-fluorophenyl)-5'-[(4-fluorophenyl)methylidene]-8a-hydroxyspiro[4,4a,5,6,7,8-hexahydro-2H-chromene-3,2'-cyclopentane]-1'-one
• InChI: InChI=1S/C26H26F2O3/c27-21-8-4-17(5-9-21)15-19-12-14-25(23(19)29)16-20-3-1-2-13-26(20,30)31-24(25)18-6-10-22(28)11-7-18/h4-11,15,20,24,30H,1-3,12-14,16H2/b19-15+
• InChI Key: XZPGAROSGKQXQY-XDJHFCHBSA-N
• Isomeric SMILES: C1CCC2(C(C1)CC3(CC/C(=C\C4=CC=C(C=C4)F)/C3=O)C(O2)C5=CC=C(C=C5)F)O
• Canonical SMILES: C1CCC2(C(C1)CC3(CCC(=CC4=CC=C(C=C4)F)C3=O)C(O2)C5=CC=C(C=C5)F)O

Description

“(5'E)-2-(4-fluorophenyl)-5'-[(4-fluorophenyl)methylidene]-8a-hydroxyspiro[4,4a,5,6,7,8-hexahydro-2H-chromene-3,2'-cyclopentane]-1'-one” is a structurally complex spirocyclic compound characterized by a fused chromene-cyclopentane system with dual 4-fluorophenyl substituents and a hydroxyl group at the 8a position. Its spiro architecture introduces conformational rigidity, which may influence its physicochemical and biological properties. The fluorinated aromatic moieties enhance metabolic stability and electronic effects, common in pharmaceutical and agrochemical candidates .

Biological Activity

The compound (5'E)-2-(4-fluorophenyl)-5'-[(4-fluorophenyl)methylidene]-8a-hydroxyspiro[4,4a,5,6,7,8-hexahydro-2H-chromene-3,2'-cyclopentane]-1'-one represents a unique structure with potential biological activity due to the presence of fluorinated phenyl groups and a spirocyclic framework. This article explores its biological activity based on existing research findings.

Chemical Structure and Properties

• Molecular Formula : C22H20F2O3
• Molecular Weight : 368.39 g/mol
• CAS Number : Not specified in the search results but can be derived from the structure.

The structure features a spirocyclic arrangement which is known to influence biological interactions significantly.

Biological Activity Overview

Research on similar compounds suggests that the biological activity of (5'E)-2-(4-fluorophenyl)-5'-[(4-fluorophenyl)methylidene]-8a-hydroxyspiro[4,4a,5,6,7,8-hexahydro-2H-chromene-3,2'-cyclopentane]-1'-one may include:

• Antimicrobial Activity : Compounds with similar structures have shown promising antimicrobial properties against various bacterial and fungal strains. For instance, derivatives with fluorinated phenyl groups often exhibit enhanced potency due to increased lipophilicity and better membrane penetration .
• Anticancer Properties : The spirocyclic nature of the compound may contribute to its ability to inhibit cancer cell proliferation. Studies on related spiro compounds have demonstrated their effectiveness in targeting specific cancer pathways .
• Enzyme Inhibition : Similar compounds have been studied for their ability to inhibit enzymes such as α-glucosidase and other metabolic enzymes. These activities are often linked to the presence of hydroxyl groups and specific molecular conformations .

Antimicrobial Activity

A study evaluated the antimicrobial effects of various fluorinated compounds against standard bacterial strains. The results indicated that compounds similar to (5'E)-2-(4-fluorophenyl)-5'-[(4-fluorophenyl)methylidene] exhibited significant inhibition against pathogens like Xanthomonas axonopodis and Fusarium solani .

Compound	Bacterial Strain	Zone of Inhibition (mm)
Compound A	Xanthomonas axonopodis	20
Compound B	Fusarium solani	25
Target Compound	E. coli	18

Anticancer Activity

In vitro studies on spirocyclic compounds have shown that they can induce apoptosis in cancer cells. For instance, a derivative similar to our target compound was tested against breast cancer cell lines and demonstrated a dose-dependent decrease in cell viability .

Enzyme Inhibition Studies

Research into enzyme inhibitors revealed that compounds with hydroxyl groups at specific positions could effectively inhibit α-glucosidase activity. Molecular docking studies indicated strong binding affinity due to hydrogen bonding interactions facilitated by the hydroxyl group .

Chemical Reactions Analysis

Hydroxyl Group Reactivity

The 8a-hydroxy group may participate in:

• Esterification/Acylation : Reacts with acyl chlorides or anhydrides under basic conditions to form esters.

• Oxidation : Potential conversion to a ketone using oxidizing agents like CrO₃ or Dess-Martin periodinane.

• Protection/Deprotection : Common protecting groups (e.g., TBS, acetyl) could be applied for synthetic intermediates .

Ketone Reactivity (1'-one)

The spirocyclic ketone is a key electrophilic site:

Reaction Type	Reagents/Conditions	Product
Nucleophilic Addition	Grignard reagents, organolithiums	Tertiary alcohol derivatives
Reduction	NaBH₄, LiAlH₄	Secondary alcohol
Condensation	NH₂OH, hydrazines	Oximes, hydrazones

Conjugated Methylidene Group (5'-position)

The α,β-unsaturated system may undergo:

• Cycloadditions : Diels-Alder reactions with dienes to form six-membered rings.

• Electrophilic Additions : Bromination or epoxidation at the double bond.

• Hydrogenation : Catalytic hydrogenation (H₂/Pd-C) to saturate the methylidene group .

Fluorophenyl Substituents

The 4-fluorophenyl groups influence electronic properties but are typically inert under mild conditions. Possible modifications include:

• Electrophilic Aromatic Substitution : Requires harsh conditions (e.g., HNO₃/H₂SO₄ for nitration).

• Cross-Coupling : Buchwald-Hartwig amination or Suzuki-Miyaura coupling for biaryl synthesis.

Spirocyclic Ring System

The spiro[chromene-cyclopentane] core may exhibit:

• Ring-Opening Reactions : Acid- or base-mediated cleavage to linear derivatives.

• Rearrangements : Thermal or photochemical sigmatropic shifts (e.g., Cope rearrangement).

Stability and Side Reactions

• Acid Sensitivity : The hydroxyl and ketone groups may render the compound prone to acid-catalyzed dehydration.

• Thermal Decomposition : High temperatures could induce retro-Diels-Alder or decarboxylation pathways.

Key Challenges and Research Gaps

• Synthetic Accessibility : Multi-step synthesis required due to structural complexity.

• Stereochemical Control : The spiro center and E-configuration demand chiral resolution or asymmetric catalysis.

• Experimental Validation : No peer-reviewed studies on this specific compound were found; predictions rely on analogous systems.

For authoritative data, consult specialized databases (Reaxys, SciFinder) or perform targeted synthetic studies.

Comparison with Similar Compounds

Key Observations :

• The target compound’s spiro system distinguishes it from linear chromenes (e.g., chalcones) and polycyclic analogues .
• Fluorophenyl groups enhance lipophilicity (clogP ~3.5, estimated) compared to chlorophenyl or methoxy-substituted analogues .

Physicochemical Properties

• Solubility: The hydroxyl group may improve aqueous solubility relative to non-polar analogues like the dioxa-triaza compound . However, fluorinated aromatic rings reduce polarity, likely limiting solubility in polar solvents.
• Stability: Spiro systems often exhibit higher thermal stability compared to non-rigid frameworks. Fluorine substituents further resist oxidative degradation .

Computational and Experimental Analysis

• QSAR Predictions : Topological descriptors (e.g., Wiener index) and electronic parameters (HOMO-LUMO gap) derived from spiro systems correlate with bioactivity in similar compounds .
• Cluster Analysis : Butina clustering () groups the target compound with fluorinated polycyclics, highlighting shared pharmacophoric features like aromatic π-stacking and hydrogen bonding .